Cas no 704-42-7 ([2-(methylsulfonyl)phenyl]hydrazine)

[2-(Methylsulfonyl)phenyl]hydrazine is a specialized hydrazine derivative featuring a methylsulfonyl substituent on the phenyl ring. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The presence of both hydrazine and sulfonyl functional groups enhances its reactivity, enabling applications in cyclization and condensation reactions. Its well-defined structure and high purity make it suitable for precise synthetic routes. The methylsulfonyl moiety contributes to improved solubility and stability, facilitating handling in various reaction conditions. This compound is valued for its reliability in constructing complex molecular frameworks, particularly in medicinal chemistry and agrochemical research.

[2-(methylsulfonyl)phenyl]hydrazine structure

704-42-7 structure

Product Name:[2-(methylsulfonyl)phenyl]hydrazine

CAS No:704-42-7

MF:C₇H₁₀N₂O₂S

MW:186.231500148773

CID:975143

PubChem ID:328982

Update Time:2025-06-07

[2-(methylsulfonyl)phenyl]hydrazine Chemical and Physical Properties

Names and Identifiers

- [2-(methylsulfonyl)phenyl]hydrazine
- (2-METHANESULFONYL-PHENYL)-HYDRAZINE
- (2-methylsulfonylphenyl)hydrazine
- (2-methanesulfonylphenyl)hydrazine
- 2-(methylsulfonyl)phenylhydrazine
- AC1L73SE
- AC1Q4GK4
- NSC309972
- o-Methylsulfonyl-phenylhydrazin
- SureCN838928
- 704-42-7
- AKOS005264322
- EN300-74790
- J-506482
- SCHEMBL838928
- BB 0216570
- (2-(Methylsulfonyl)phenyl)hydrazine
- CS-0286914
- NSC-309972
- DTXSID20316998
- NSC 309972
- Inchi： 1S/C7H10N2O2S/c1-12(10,11)7-5-3-2-4-6(7)9-8/h2-5,9H,8H2,1H3
- InChI Key： FTQYIDWPRGDBFN-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=CC=1NN)(=O)=O

Computed Properties

Exact Mass: 186.0464
Monoisotopic Mass: 186.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 80.6Å²

Experimental Properties

Density: 1.351
Boiling Point: 412.9°C at 760 mmHg
Flash Point: 203.5°C
Refractive Index: 1.604
PSA: 72.19
LogP: 2.22980

[2-(methylsulfonyl)phenyl]hydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-74790-0.05g	(2-methanesulfonylphenyl)hydrazine	704-42-7		0.05g	$73.0	2023-02-12
Enamine	EN300-74790-0.1g	(2-methanesulfonylphenyl)hydrazine	704-42-7		0.1g	$109.0	2023-02-12
Enamine	EN300-74790-0.25g	(2-methanesulfonylphenyl)hydrazine	704-42-7		0.25g	$156.0	2023-02-12
Enamine	EN300-74790-0.5g	(2-methanesulfonylphenyl)hydrazine	704-42-7		0.5g	$247.0	2023-02-12
Enamine	EN300-74790-1.0g	(2-methanesulfonylphenyl)hydrazine	704-42-7		1.0g	$316.0	2023-02-12
Enamine	EN300-74790-2.5g	(2-methanesulfonylphenyl)hydrazine	704-42-7		2.5g	$566.0	2023-02-12
Enamine	EN300-74790-5.0g	(2-methanesulfonylphenyl)hydrazine	704-42-7		5.0g	$982.0	2023-02-12
Enamine	EN300-74790-10.0g	(2-methanesulfonylphenyl)hydrazine	704-42-7		10.0g	$1814.0	2023-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1357584-50mg	(2-(Methylsulfonyl)phenyl)hydrazine	704-42-7	95%	50mg	￥1572.00	2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1357584-100mg	(2-(Methylsulfonyl)phenyl)hydrazine	704-42-7	95%	100mg	￥2349.00	2024-05-02